Cas no 1423419-32-2 (N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide)

• Product Name: N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
• CAS No: 1423419-32-2
• MF: C₁₄H₁₅F₂N₃O
• MW: 279.28520989418
• CID: 5445334
• PubChem ID: 71916106
• Update Time: 2025-06-13

N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1438460040
• 1423419-32-2
• AKOS033342166
• N-(3,5-Difluorophenyl)-4-prop-2-ynylpiperazine-1-carboxamide
• N-(3,5-DIFLUOROPHENYL)-4-(PROP-2-YN-1-YL)PIPERAZINE-1-CARBOXAMIDE
• EN300-26623342
• N-(3,5-Difluorophenyl)-4-(2-propyn-1-yl)-1-piperazinecarboxamide
• N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide

• Inchi： 1S/C14H15F2N3O/c1-2-3-18-4-6-19(7-5-18)14(20)17-13-9-11(15)8-12(16)10-13/h1,8-10H,3-7H2,(H,17,20)
• InChI Key： AXPZLUJNEOCHSE-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(F)=CC(F)=C2)=O)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 279.11831843g/mol
• Monoisotopic Mass: 279.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.1±45.0 °C(Predicted)
• pka: 12.37±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide

Comprehensive Overview of N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide (CAS No. 1423419-32-2)

N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide (CAS No. 1423419-32-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both difluorophenyl and propynyl groups in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide due to its potential role in modulating specific biological pathways. Researchers are particularly intrigued by its ability to interact with various enzyme targets and receptor proteins, which could lead to the development of novel therapeutics. The compound's CAS number 1423419-32-2 is frequently searched in academic databases, reflecting its relevance in current studies.

The structural complexity of N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide allows for versatile chemical modifications, making it a valuable scaffold in medicinal chemistry. Its carboxamide moiety and piperazine ring contribute to its stability and binding affinity, which are critical factors in drug design. Additionally, the difluorophenyl group enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability.

One of the most frequently asked questions about CAS No. 1423419-32-2 is its potential applications in treating neurological disorders. Preliminary studies suggest that this compound may exhibit neuroprotective effects, although further research is needed to validate these findings. Another area of interest is its role in cancer research, where it is being explored for its ability to inhibit specific signaling pathways involved in tumor growth.

The synthesis of N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide involves multi-step organic reactions, including amide coupling and piperazine functionalization. Researchers often optimize these synthetic routes to improve yield and purity, which are essential for preclinical studies. The compound's molecular weight and solubility are also key parameters that influence its suitability for various applications.

In the context of drug discovery, N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide is often compared to other piperazine-based compounds due to its structural similarities. However, its unique alkynyl side chain sets it apart, offering distinct advantages in terms of reactivity and interaction with biological targets. This has led to its inclusion in high-throughput screening programs aimed at identifying new lead compounds.

Environmental and safety considerations are also important when working with CAS No. 1423419-32-2. While the compound is not classified as hazardous, standard laboratory precautions should be followed to ensure safe handling. Its stability under various conditions and compatibility with common solvents are frequently discussed topics among researchers.

Looking ahead, the future of N-(3,5-difluorophenyl)-4-(prop-2-yn-1-yl)piperazine-1-carboxamide appears promising, with ongoing studies exploring its potential in personalized medicine and targeted therapy. As the demand for innovative therapeutic agents grows, this compound is likely to remain a focal point in scientific investigations. Its CAS number 1423419-32-2 will continue to be a key identifier in research publications and patent applications.